Cas no 2172226-01-4 (1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide)

• Product Name: 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide
• CAS No: 2172226-01-4
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 6519047
• PubChem ID: 165504042
• Update Time: 2025-06-03

1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide
• 2172226-01-4
• EN300-1461395
• [1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-yl]methanesulfonamide

• Inchi： 1S/C13H17N3O2S/c1-9-4-10(2)6-13(5-9)16-7-12(11(3)15-16)8-19(14,17)18/h4-7H,8H2,1-3H3,(H2,14,17,18)
• InChI Key： BHCVKJFWWSKIHQ-UHFFFAOYSA-N
• SMILES： S(CC1=CN(C2C=C(C)C=C(C)C=2)N=C1C)(N)(=O)=O

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide

1-(3,5-Dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide: A Comprehensive Overview

The compound 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2172226-01-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug development, agrochemicals, and advanced materials. The molecule combines a pyrazole ring system with a methanesulfonamide group, making it a versatile building block for further chemical modifications.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is renowned for its stability and reactivity in various chemical reactions. In this compound, the pyrazole ring is substituted with a 3-methyl group and attached to a 3,5-dimethylphenyl moiety. This substitution pattern enhances the molecule's electronic properties and contributes to its unique reactivity. The methanesulfonamide group further modifies the compound's functionality, introducing sulfur-based interactions that can be exploited in biological systems.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of novel antifungal agents, where the combination of the pyrazole ring and sulfonamide group exhibits potent activity against various fungal strains. Additionally, the compound has shown promise in pesticide development, particularly in targeting agricultural pests without adversely affecting non-target species.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield. This approach not only streamlines the production process but also aligns with modern green chemistry principles by reducing energy consumption and waste generation.

The structural versatility of 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide makes it an ideal candidate for further functionalization. For instance, researchers have successfully incorporated this compound into polymer frameworks to create advanced materials with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in high-performance electronics and aerospace industries.

Moreover, computational studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations reveal that the pyrazole ring plays a critical role in stabilizing the molecule's electronic configuration. This understanding has facilitated the design of new derivatives with improved bioavailability and pharmacokinetic profiles.

In conclusion, 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2172226-01-4) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery, agrochemical innovation, and materials science. As research continues to uncover new applications for this compound, its significance in the chemical landscape is expected to grow further.